Cas no 2034894-13-6 ((2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
• CAS No: 2034894-13-6
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 6309698
• PubChem ID: 126852327
• Update Time: 2025-10-28

(2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2034894-13-6
• (2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
• F6478-2895
• AKOS032465333
• 3-(Furan-2-yl)-1-(3-((2-methylpyrimidin-4-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C16H17N3O3/c1-12-17-8-6-15(18-12)22-14-7-9-19(11-14)16(20)5-4-13-3-2-10-21-13/h2-6,8,10,14H,7,9,11H2,1H3/b5-4+
• InChI Key： RDHOPURDXKHYEZ-SNAWJCMRSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CN(C(/C=C/C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on (2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one

Introduction to (2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one (CAS No. 2034894-13-6)

(2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With a molecular structure characterized by a conjugated system involving a furan ring and a pyrrolidine moiety, this compound exhibits promising biological activities that make it a valuable candidate for further investigation.

The chemical structure of this compound, as denoted by its CAS number 2034894-13-6, suggests a rich potential for interaction with biological targets. The presence of the furan ring and the pyrrolidine scaffold provides a unique framework that can be exploited for designing molecules with specific pharmacological properties. These structural features are particularly relevant in the context of developing novel therapeutic agents.

In recent years, there has been a growing interest in compounds that incorporate heterocyclic structures, such as furans and pyrrolidines, due to their demonstrated ability to modulate various biological pathways. The 2-methylpyrimidin-4-yl group in this molecule adds another layer of complexity, suggesting potential for diverse interactions with biological targets. This combination of structural elements makes (2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one an intriguing subject for further study.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Recent studies have highlighted the importance of furan-based derivatives in the development of drugs targeting neurological disorders, inflammation, and cancer. The specific arrangement of atoms in (2E)-3-(furan-2-yl)-1-{3-[(2-methylpyrimidin-4-yloxy)]pyrrolidin}-1-y]propenone suggests that it may possess properties that are beneficial in these contexts.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The presence of multiple reactive sites, including the double bond in the propenone moiety and the hydroxyl group linked to the pyrrolidine ring, offers opportunities for chemical modification. Such modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties, making this compound a versatile tool for medicinal chemists.

The synthesis of (2E)-3-(furan-2-yll)-1-{3-[(2-methylpyrimidin-4-yloxy)pyrrolidin}-1-y]propenone involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of readily available starting materials and standard coupling techniques makes it feasible to produce this compound on both laboratory and larger scales. This accessibility is crucial for conducting comprehensive biological evaluations and for exploring its potential as a lead compound in drug development.

In addition to its structural features, the electronic properties of this molecule are likely to play a significant role in its biological behavior. The conjugated system formed by the double bond and the aromatic rings can influence electron distribution, which in turn can affect interactions with biological targets. Understanding these electronic properties is essential for rationalizing observed biological activities and for guiding further optimization efforts.

The growing body of research on heterocyclic compounds underscores their importance in modern drug discovery. (2E)-3-(furan-y]-1-{3-[(2-methylpyrimidin